Cas no 27510-33-4 (Morphinan-7-one,5,6,8,14-tetradehydro-2,3,6-trimethoxy-17-methyl-, (9a,13a)-)

Morphinan-7-one,5,6,8,14-tetradehydro-2,3,6-trimethoxy-17-methyl-, (9a,13a)- structure
27510-33-4 structure
Product Name:Morphinan-7-one,5,6,8,14-tetradehydro-2,3,6-trimethoxy-17-methyl-, (9a,13a)-
CAS No:27510-33-4
MF:C20H23NO4
MW:341.40092587471
CID:280749
PubChem ID:10405046
Update Time:2025-04-19

Morphinan-7-one,5,6,8,14-tetradehydro-2,3,6-trimethoxy-17-methyl-, (9a,13a)- Chemical and Physical Properties

Names and Identifiers

    • Morphinan-7-one,5,6,8,14-tetradehydro-2,3,6-trimethoxy-17-methyl-, (9a,13a)-
    • O-METHYLPALLIDINE
    • (-)-Sebiferine
    • (+)-O-Methylpallidine
    • (9S)-Sebiferine
    • 9a,13a-Morphinan-7-one,5,6,8,14-tetradehydro-2,3,6-trimethoxy-17-methyl- (8CI)
    • Fissistigine C
    • O-Methyl-(+)-flavinantine
    • [ "Fissistigine C" ]
    • 27510-33-4
    • (1S,9S)-4,5,13-trimethoxy-17-methyl-17-azatetracyclo[7.5.3.01,10.02,7]heptadeca-2,4,6,10,13-pentaen-12-one
    • FS-8600
    • CHEMBL224744
    • O-MethylpallidineCorydalis
    • Inchi： 1S/C20H23NO4/c1-21-6-5-20-11-19(25-4)16(22)9-14(20)15(21)7-12-8-17(23-2)18(24-3)10-13(12)20/h8-11,15H,5-7H2,1-4H3/t15-,20-/m0/s1
    • InChI Key： DBPGJIUVRZHFCM-YWZLYKJASA-N
    • SMILES： O(C)C1C(C=C2[C@@H]3CC4C=C(C(=CC=4[C@@]2(C=1)CCN3C)OC)OC)=O

Computed Properties

  • Exact Mass: 341.16300
  • Monoisotopic Mass: 341.16270821g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 3
  • Complexity: 627
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 48Ų

Experimental Properties

  • Color/Form: Yellow powder
  • PSA: 48.00000
  • LogP: 2.17910

Morphinan-7-one,5,6,8,14-tetradehydro-2,3,6-trimethoxy-17-methyl-, (9a,13a)- Security Information

  • Storage Condition：Store at room temperature, 2-8 ℃ is better

Morphinan-7-one,5,6,8,14-tetradehydro-2,3,6-trimethoxy-17-methyl-, (9a,13a)- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI TAO SHU Biotechnology Co., Ltd.
TN4688-1 mg
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 ￥2595.00 2022-02-28
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
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Morphinan-7-one,5,6,8,14-tetradehydro-2,3,6-trimethoxy-17-methyl-, (9a,13a)-
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 ¥5120.0 2021-09-08
TargetMol Chemicals
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SHANG HAI TAO SHU Biotechnology Co., Ltd.
TN4688-1 mL * 10 mM (in DMSO)
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TargetMol Chemicals
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 ￥ 3710 2024-07-19
A2B Chem LLC
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 $660.00 2024-04-20
TargetMol Chemicals
TN4688-1 ml * 10 mm
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